Cas no 1806882-28-9 (Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806882-28-9
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4894927
• Update Time: 2025-05-21

Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7F5INO2/c1-19-6(18)2-5-8(16)7(10(13,14)15)4(3-17-5)9(11)12/h3,9H,2H2,1H3
• InChI Key： QGVNWBHFPUEZCU-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)OC)=NC=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-acetate

Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-acetate

Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-acetate is a highly specialized organic compound with the CAS number 1806882-28-9. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their unique electronic properties and potential applications in pharmaceuticals, agrochemicals, and materials science.

The structure of this compound is characterized by a pyridine ring substituted with several functional groups: a methyl ester group at position 2, a difluoromethyl group at position 5, an iodo group at position 3, and a trifluoromethyl group at position 4. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity. The presence of halogen atoms (fluorine and iodine) introduces electron-withdrawing effects, which can enhance the compound's ability to participate in various chemical reactions, particularly those involving electrophilic substitution or nucleophilic attack.

Recent studies have highlighted the potential of pyridine derivatives like Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-acetate in the development of novel agrochemicals. For instance, researchers have explored the use of such compounds as herbicides or fungicides due to their ability to inhibit key enzymatic pathways in target organisms. The trifluoromethyl group, in particular, has been shown to enhance the stability and bioavailability of such compounds in agricultural settings.

In the pharmaceutical industry, this compound has been investigated for its potential as a precursor in the synthesis of bioactive molecules. The methyl ester group can be readily modified to introduce additional functional groups, making this compound a versatile building block in medicinal chemistry. Recent advancements in asymmetric synthesis have further expanded its utility by enabling the preparation of enantiomerically pure derivatives, which are crucial for drug development.

The synthesis of Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-acetate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. Key steps often include Friedel-Crafts acylation for pyridine ring substitution and subsequent functionalization reactions to introduce the desired substituents. The use of iodine as a leaving group facilitates further transformations, such as nucleophilic substitution or coupling reactions.

From an environmental perspective, understanding the fate and transport of this compound is critical for assessing its potential impact on ecosystems. Studies have shown that the trifluoromethyl group can influence the compound's persistence in soil and water systems, while the iodo group may contribute to its bioaccumulation potential under certain conditions.

In conclusion, Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-acetate represents a valuable addition to the arsenal of advanced organic compounds available for research and development across multiple industries. Its unique structural features and reactivity make it a promising candidate for future innovations in agriculture, medicine, and materials science.